Cas no 1393588-05-0 ((2-fluorocyclohexyl)methanamine)

• Product Name: (2-fluorocyclohexyl)methanamine
• CAS No: 1393588-05-0
• MF: C₇H₁₄FN
• MW: 131.191165447235
• CID: 5208848
• PubChem ID: 83853760
• Update Time: 2026-03-06

(2-fluorocyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 2-fluoro-
• (2-fluorocyclohexyl)methanamine

• Inchi： 1S/C7H14FN/c8-7-4-2-1-3-6(7)5-9/h6-7H,1-5,9H2
• InChI Key： CGUKMUGMCFSIDE-UHFFFAOYSA-N
• SMILES： C1(CN)CCCCC1F

Computed Properties

• Exact Mass: 131.111027613g/mol
• Monoisotopic Mass: 131.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (2-fluorocyclohexyl)methanamine

The Chemistry and Applications of (2-Fluorocyclohexyl)Methanamine

(2-Fluorocyclohexyl)Methanamine, identified by the CAS registry number CAS No. 1393588-05-0, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is a derivative of cyclohexane, a six-membered cyclic hydrocarbon, with a fluorine atom substituted at the 2-position and an amine group attached via a methylene bridge. Its unique structure endows it with a range of chemical properties that make it valuable in various applications.

The synthesis of (2-Fluorocyclohexyl)Methanamine typically involves multi-step processes, often starting from cyclohexane derivatives. One common approach is the nucleophilic substitution reaction, where a fluorine atom replaces a leaving group on the cyclohexane ring. Subsequent alkylation or reductive amination steps are employed to introduce the methanamine functionality. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural standpoint, the compound's fluorine atom introduces electron-withdrawing effects, which can influence its reactivity and stability. The amine group, on the other hand, provides nucleophilic character, making it suitable for various reactions such as alkylation, acylation, and coupling reactions. These properties have been exploited in the development of novel materials and pharmaceutical agents.

In the realm of pharmacology, (2-Fluorocyclohexyl)Methanamine has shown potential as a building block for drug discovery. Its cyclohexane ring offers structural rigidity, while the fluorine atom enhances lipophilicity—a desirable trait for drug candidates targeting specific biological pathways. Recent studies have explored its role in modulating enzyme activity and its potential as an antagonist or agonist in receptor-mediated signaling.

Beyond pharmacology, this compound finds applications in polymer chemistry. The amine functionality can participate in polycondensation reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. For instance, its use in polyamide synthesis has been reported, where it contributes to enhanced tensile strength and thermal stability.

From an environmental perspective, understanding the fate and transport of (2-Fluorocyclohexyl)Methanamine in natural systems is crucial for risk assessment. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in its transformation. This knowledge is essential for developing sustainable practices in chemical manufacturing.

In conclusion, (2-Fluorocyclohexyl)Methanamine (CAS No. 1393588-05-0) stands as a testament to the ingenuity of modern chemistry. Its diverse applications span from drug discovery to materials science, with ongoing research continually unlocking new potentials for this compound.